Cas no 1434126-93-8 ((2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid)

• Product Name: (2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid
• CAS No: 1434126-93-8
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• MDL: MFCD26959103
• CID: 2094147
• Update Time: 2025-04-21

(2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methylpiperidin-4-one 2,2,2-trifluoroacetate
• (2S)-2-Methyl-4-piperidone tfa
• (2S)-2-methylpiperidin-4-one; trifluoroacetic acid
• SB11155
• AK170901
• (2S)-2-Methyl-4-piperidone trifluoroacetate
• (2S)-2-methylpiperidin-4-one;trifluoroacetic acid
• (2S)-2-Methylpiperidin-4-one trifluoroacetic acid
• (2S)-2-methylpiperidin-4-one;2,2,2-trifluoroacetic acid

• MDL： MFCD26959103
• Inchi： 1S/C6H11NO.C2HF3O2/c1-5-4-6(8)2-3-7-5;3-2(4,5)1(6)7/h5,7H,2-4H2,1H3;(H,6,7)/t5-;/m0./s1
• InChI Key： QGYSTDMFHTYSAV-JEDNCBNOSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1CCN[C@@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 184
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones